BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Disperse Red
153 in Cosmetics and Plastics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 153, a monoazo dye, is primarily utilized in the textile industry for coloring
synthetic fibers such as polyester, acetate, and polyamide.[1][2][3] Its application in plastics
and cosmetics is less documented, presenting challenges and necessitating careful
consideration of its chemical properties, stability, and, most importantly, its toxicological and
regulatory profile. These application notes provide a detailed overview of the known
characteristics of Disperse Red 153 and outline protocols for its analysis in both cosmetic and

plastic matrices.

Disclaimer: The information provided herein is for research and development purposes only.
The use of Disperse Red 153 in commercial products, particularly cosmetics, is subject to
strict regulatory evaluation, and currently, it is not listed as an approved color additive for
cosmetic use in major markets like the European Union and the United States.

Physicochemical Properties

A summary of the key physicochemical properties of Disperse Red 153 is presented in the
table below.
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Property Value Reference(s)
Cl Name Disperse Red 153 [4]

CAS Number 78564-87-1 [4][5]
Molecular Formula C19H17CI2NsS or CisHisCIl2NsS  [4][6]
Molecular Weight 418.34 g/mol or 404.32 g/mol [41[6]
Appearance Deep red powder [2][5]
Solubility Soluble in acetone, chloroform, 5]

and DMF
Color Bright yellow-light red [5]

Application in Plastics

Disperse Red 153 is primarily used for dyeing polyester fibers due to its ability to sublime and
penetrate the fiber matrix at high temperatures.[2][3] Its use in solid plastic matrices is less
common and requires careful consideration of its thermal stability and potential for migration.

Performance Considerations:

o Compatibility: Primarily compatible with polyester. Its compatibility with other polymers like
polyethylene (PE) and polypropylene (PP) would require experimental evaluation.

o Thermal Stability: As a disperse dye used in high-temperature dyeing processes, it
possesses a degree of thermal stability. However, specific degradation temperatures during
plastic processing (e.g., extrusion, injection molding) are not well-documented and should be
determined experimentally.

» Migration: A critical concern for the use of any colorant in plastics, especially for food contact
or consumer product applications, is the potential for the dye to migrate out of the polymer
matrix. There is currently a lack of specific migration data for Disperse Red 153 from
common plastics. General studies on disperse dye migration indicate that it can be
influenced by the polymer type, processing conditions, and the presence of other additives.

[7](8]
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Application in Cosmetics

The use of Disperse Red 153 in cosmetics is not well-established and is accompanied by

significant regulatory and safety concerns.

Regulatory Status:

European Union: Disperse Red 153 is not listed in Annex IV of the EU Cosmetics
Regulation (EC) No 1223/2009, which contains the list of colorants allowed for use in
cosmetic products.[9][10]

United States: The U.S. Food and Drug Administration (FDA) regulates color additives in
cosmetics. A review of the FDA's lists of approved color additives does not show Disperse
Red 153 as a permitted colorant for cosmetic use.

Safety and Toxicology:

There is a significant lack of specific toxicological data for Disperse Red 153. While some

studies have investigated other disperse dyes, it is crucial to note that toxicity data cannot be

directly extrapolated between different chemical compounds.

Skin Sensitization: Some disperse dyes are known to be skin sensitizers.[7] Notably,
"Disperse Blue 153" has been identified as a new dye allergen, raising concerns about the
sensitizing potential of other dyes with similar chemical structures, including Disperse Red
153.[11]

Genotoxicity and Carcinogenicity: No specific studies on the mutagenicity or carcinogenicity
of Disperse Red 153 were identified. However, some azo dyes can break down to form
aromatic amines, some of which are known carcinogens.

Given the lack of safety data and its absence from approved lists, the use of Disperse Red

153 in any cosmetic formulation intended for human use is strongly discouraged without a

thorough and specific safety assessment.

Experimental Protocols

The following are generalized protocols for the analysis of Disperse Red 153. These protocols

are based on common methods for disperse dye analysis and should be optimized and

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.mdpi.com/1420-3049/27/1/98
https://skygroupchem.com/disperse-dye-compatibility-technology-and-dye-selection-principles/
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.china-dyestuff.com/info/migration-after-dyeing-of-disperse-dyes-51903495.html
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://dukespace.lib.duke.edu/items/8e6e1e67-187a-447e-b51e-621a76877a48
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

validated for the specific matrix and analytical instrumentation.

Protocol 1: Extraction and Quantification of Disperse
Red 153 from Plastic Matrices

Objective: To extract and quantify the amount of Disperse Red 153 in a plastic sample (e.qg.,
polyethylene, polyester).

Materials:

e Plastic sample containing Disperse Red 153
e Dichloromethane (DCM) or Chloroform

e Methanol

o Disperse Red 153 analytical standard

» Volumetric flasks

o Syringe filters (0.45 um, PTFE)

o High-Performance Liquid Chromatograph (HPLC) with a UV-Vis or Diode Array Detector
(DAD)

¢ Analytical balance
 Ultrasonic bath
Procedure:

e Sample Preparation:

o Cryogenically grind the plastic sample to a fine powder to increase the surface area for
extraction.

e Extraction:
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o Accurately weigh approximately 1 gram of the powdered plastic sample into a glass vial.
o Add 10 mL of DCM or chloroform.

o Sonicate the mixture in an ultrasonic bath for 30-60 minutes at a controlled temperature to
facilitate the dissolution of the dye.

o Allow the polymer to precipitate by adding an anti-solvent like methanol and centrifuge to
separate the polymer.

o Carefully decant the supernatant containing the extracted dye into a clean vial.
o Repeat the extraction process on the polymer residue to ensure complete extraction.
o Combine the supernatants and evaporate the solvent under a gentle stream of nitrogen.

o Reconstitute the dried extract in a known volume of the mobile phase (e.g., 5 mL).

[¢]

Filter the reconstituted extract through a 0.45 um syringe filter into an HPLC vial.

e HPLC Analysis:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum).

o Mobile Phase: A gradient of acetonitrile and water is typically used. A starting point could
be 60:40 (Acetonitrile:Water) with a gradient to 90:10 over 15 minutes.

o Flow Rate: 1.0 mL/min.
o Injection Volume: 10 pL.

o Detection: Monitor the absorbance at the Amax of Disperse Red 153 (to be determined by
scanning a standard solution, typically in the red region of the visible spectrum).

¢ Quantification:

o Prepare a calibration curve using a series of known concentrations of the Disperse Red
153 analytical standard.
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o Calculate the concentration of Disperse Red 153 in the sample extract by comparing its
peak area to the calibration curve.

Protocol 2: Analysis of Disperse Red 153 in a Cosmetic
Formulation (e.g., Lipstick)

Objective: To detect and quantify Disperse Red 153 in a lipstick sample.
Materials:

e Lipstick sample

» Methanol or Acetonitrile

e Hexane

o Disperse Red 153 analytical standard
o Centrifuge and centrifuge tubes

» Volumetric flasks

¢ Syringe filters (0.45 um, PTFE)

e HPLC-UV/Vis or HPLC-MS/MS system
Procedure:

o Sample Preparation and Extraction:

o

Accurately weigh approximately 0.5 g of the lipstick sample into a centrifuge tube.

[¢]

Add 10 mL of hexane to dissolve the lipid base of the lipstick. Vortex thoroughly.

[¢]

Add 10 mL of methanol or acetonitrile to extract the dye. Vortex vigorously for 2 minutes to
ensure partitioning of the dye into the polar solvent.

[¢]

Centrifuge the mixture at 5000 rpm for 10 minutes to separate the layers.
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o Carefully collect the lower methanol/acetonitrile layer containing the dye.

o Repeat the extraction of the hexane layer with a fresh portion of methanol/acetonitrile to
ensure complete recovery.

o Combine the polar extracts and evaporate to dryness under a gentle stream of nitrogen.
o Reconstitute the residue in a known volume of mobile phase (e.g., 2 mL).

o Filter the solution through a 0.45 um syringe filter into an HPLC vial.

e HPLC-UV/Vis or HPLC-MS/MS Analysis:
o The same HPLC conditions as described in Protocol 1 can be used as a starting point.

o For more sensitive and specific detection, especially in a complex cosmetic matrix, HPLC
coupled with tandem mass spectrometry (MS/MS) is recommended. The specific
precursor and product ions for Disperse Red 153 would need to be determined by
infusing a standard solution into the mass spectrometer.

Visualizations

Below are diagrams illustrating key workflows and logical relationships relevant to the
application and analysis of Disperse Red 153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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